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Compound of Interest

Compound Name: 296 HC

Cat. No.: B054022 Get Quote

An In-depth Technical Guide to the Compound "296
HC"
A comprehensive search for a compound specifically designated as "296 HC" did not yield

information on a singular, well-defined chemical entity. The identifier "296 HC" is ambiguous

and appears in various unrelated contexts. Therefore, a detailed technical guide on a single

"296 HC" compound cannot be provided.

The search results indicate that "296 HC" could potentially refer to several different substances

or be an internal laboratory code. Below is a summary of the possible interpretations found in

publicly available scientific and technical literature.

Potential Candidates for "296 HC"
Hoe 296: An Antimycotic Agent
One of the more prominent search results refers to "Hoe 296," a synthetic antimycotic agent.

While not explicitly named "296 HC," the similarity is noteworthy.

Basic Properties and Characteristics:

Chemical Name: 6-cyclohexyl-1-hydroxy-4-methyl-2(1H)-pyridone ethanolamine salt.[1]

Primary Function: Antifungal agent.[1]
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Organism of Study: Primarily investigated in Candida albicans.[1]

Mechanism of Action:

The fungitoxic activity of Hoe 296 is primarily attributed to the inhibition of the uptake of

precursors for macromolecular synthesis from the medium.[1] It affects the permeability of the

cell membrane, although higher concentrations are needed to cause significant leakage of

intracellular components.[1] Studies have shown that the uptake of leucine is more susceptible

to the drug than its subsequent incorporation into proteins.[1]

Experimental Observations:

Cell Permeability: Hoe 296 can alter cell permeability, leading to the leakage of materials

such as those that absorb at 260 nm, folin-positive substances, and potassium ions.[1]

Respiration: The compound shows partial inhibition of respiratory activity in yeast cells,

which is likely a secondary effect due to the decreased uptake of substrates from the

medium.[1]

Osmotic Fragility and Endogenous Respiration: These parameters are largely unaffected by

the drug.[1]

A simplified representation of the proposed mechanism of action for Hoe 296 is provided below.
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Caption: Proposed mechanism of action of Hoe 296.
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Compound 296: A Quinoxaline Analog for Auditory Hair
Cell Regeneration
Another potential candidate is a compound designated as "296" in a study focused on the

design and synthesis of new quinoxaline analogs.

Basic Properties and Characteristics:

Chemical Name: 2-(4-acetylpiperazine)-quinoxaline.[2]

Molecular Formula: C₁₄H₁₇N₄O.[2]

Research Area: Investigated for its potential to regenerate sensory auditory hair cells.[2]

Experimental Data:

The following data was reported for this compound:

Property Value

ESI-MS (m/z) calculated for C₁₄H₁₇N₄O 257.3

ESI-MS (m/z) found [M+H]⁺ 258.0

Source:[2]

The synthesis of this compound is part of a broader effort to identify molecules that can induce

the proliferation of supporting cells in the cochlea, which can then differentiate into new hair

cells.[2]

"HC" as an Abbreviation for Hydrocortisone
It is also possible that "HC" is an abbreviation for Hydrocortisone, a common corticosteroid. In

this context, "296" could be an internal project or compound number from a pharmaceutical

company or research institution. Without further information, it is impossible to identify a

specific hydrocortisone-related compound designated as "296."
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Hydrocortisone itself is a well-characterized steroid hormone with anti-inflammatory and

immunosuppressive properties.[3] Its mechanism of action involves binding to the

glucocorticoid receptor, which then translocates to the nucleus to regulate the transcription of

target genes.[3][4]

Conclusion

The term "296 HC" is not a standard, unique identifier for a chemical compound in the available

scientific literature. To provide a detailed technical guide, a more specific and unambiguous

name or chemical identifier is required. Researchers and professionals in drug development

are encouraged to use standardized nomenclature to avoid such ambiguity. Without further

clarification, a comprehensive and accurate technical guide on "296 HC" cannot be compiled.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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